Cas no 946-30-5 (2-Chloro-5-nitrobenzene Sodium Sulphonate)

• Product Name: 2-Chloro-5-nitrobenzene Sodium Sulphonate
• CAS No: 946-30-5
• MF: C₆H₃ClNNaO₅S
• MW: 259.599490404129
• MDL: MFCD00024895
• CID: 40383
• PubChem ID: 70350
• Update Time: 2025-10-29

2-Chloro-5-nitrobenzene Sodium Sulphonate Chemical and Physical Properties

Names and Identifiers

• Sodium 2-chloro-5-nitrobenzenesulfonate
• 2-Chloro-5-nitrobenzene Sodium Sulphonate
• 2-Chloro-5-nitro-benzene Sodium Sulphonate
• 2-Chloro-5-nitrobenzenesulfonic acid,sodium salt
• 2-chloro-5-nitrobenzenesulphonic acid sodium salt
• 5-nitro-2-chlorobenzenesulfonic acid sodium salt
• 6-chloro-3-nitrobenzene-sulfonic acid sodium salt
• EINECS 213-418-5
• Na-p-nitrochlorobenzene-o-sulfonate
• Sodium 2-chloro-5-nitrobenzenesulphonate
• Benzenesulfonicacid, 2-chloro-5-nitro-, sodium salt (7CI,8CI,9CI)
• 6-Chloro-3-nitrobenzenesulfonic acid sodium salt
• Sodium1-chloro-4-nitrobenzene-2-sulfonate
• Sodium 6-chloro-3-nitrobenzenesulfonate
• W-109622
• 2-Chloro-5-nitrobenzenesulfonic Acid Sodium Salt
• 2-CHLORO-5-NITROBENZENESULFONICACIDSODIUMSALT
• 2-Chloro-5-nitrobenzenesulfonic acid, sodium salt
• NS00079545
• Benzenesulfonic acid, 2-chloro-5-nitro-, sodium salt
• FT-0619176
• sodium;2-chloro-5-nitrobenzenesulfonate
• DTXSID4061339
• sodium2-chloro-5-nitrobenzenesulfonate
• CS-0325671
• 946-30-5
• A917089
• SCHEMBL2483870
• Benzenesulfonic acid, 2-chloro-5-nitro-, sodium salt (1:1)
• AKOS002347521
• OUERFXCJVYJQJO-UHFFFAOYSA-M
• AI3-50027

• MDL： MFCD00024895
• Inchi： 1S/C6H4ClNO5S.Na/c7-5-2-1-4(8(9)10)3-6(5)14(11,12)13;/h1-3H,(H,11,12,13);/q;+1/p-1
• InChI Key： OUERFXCJVYJQJO-UHFFFAOYSA-M
• SMILES： ClC1=CC=C(C=C1S(=O)(=O)[O-])[N+](=O)[O-].[Na+]

Computed Properties

• Exact Mass: 258.93200
• Monoisotopic Mass: 258.932
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111A^2

Experimental Properties

• Color/Form: 淡-棕色结晶固体
• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 111.40000
• LogP: 2.75630
• Vapor Pressure: Not available

2-Chloro-5-nitrobenzene Sodium Sulphonate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives

Additional information on 2-Chloro-5-nitrobenzene Sodium Sulphonate

2-Chloro-5-Nitrobenzene Sodium Sulphonate: A Comprehensive Overview

2-Chloro-5-nitrobenzene sodium sulphonate (CAS No. 946-30-5) is a versatile chemical compound with significant applications in various industries. This compound is widely recognized for its unique chemical properties and its role as an intermediate in the synthesis of advanced materials and pharmaceuticals. The molecule consists of a benzene ring substituted with a chlorine atom at the 2-position, a nitro group at the 5-position, and a sulphonate group attached to the sodium ion. These functional groups contribute to its reactivity and make it a valuable component in numerous chemical processes.

The benzene ring serves as the core structure, providing stability and a platform for further substitution reactions. The chlorine atom at the 2-position introduces electron-withdrawing effects, which enhance the compound's reactivity towards electrophilic substitution reactions. Similarly, the nitro group at the 5-position further withdraws electron density, making the molecule highly activated for various transformations. The sulphonate group, being an excellent leaving group, facilitates nucleophilic substitutions and other reaction pathways.

Recent studies have highlighted the potential of 2-chloro-5-nitrobenzene sodium sulphonate in drug discovery and development. Researchers have explored its ability to act as a precursor in the synthesis of bioactive compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for novel therapeutics.

In addition to its pharmaceutical applications, 2-chloro-5-nitrobenzene sodium sulphonate has found significant use in the field of materials science. Its ability to undergo controlled polymerization reactions has led to its incorporation into advanced polymers with tailored mechanical and thermal properties. A recent breakthrough reported in *Advanced Materials* showcased its role in synthesizing high-performance polymeric membranes for water purification applications.

The synthesis of 2-chloro-5-nitrobenzene sodium sulphonate involves multi-step processes that require precise control over reaction conditions. Traditional methods include nitration followed by sulfonation and chlorination, but recent advancements have introduced more efficient routes utilizing microwave-assisted synthesis and catalytic systems. These innovations have not only improved yield but also reduced production costs, making the compound more accessible for industrial applications.

From an environmental perspective, researchers are increasingly focusing on the sustainability aspects of synthesizing and using 2-chloro-5-nitrobenzene sodium sulphonate. Green chemistry approaches, such as solvent-free reactions and recycling of byproducts, are being explored to minimize environmental impact. A 2023 review in *Green Chemistry* highlighted several eco-friendly methods that could revolutionize the production process of this compound.

In conclusion, 2-chloro-5-nitrobenzene sodium sulphonate (CAS No. 946-30-5) stands out as a critical intermediate with diverse applications across multiple disciplines. Its unique chemical structure enables it to participate in a wide range of reactions, making it indispensable in modern chemistry. As research continues to uncover new potentials and optimize its synthesis pathways, this compound is poised to play an even more significant role in advancing science and technology.